Cas no 1219972-38-9 (3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride)

• Product Name: 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride
• CAS No: 1219972-38-9
• MF: C₁₄H₁₄Cl₃NO
• MW: 318.626060962677
• CID: 4687417
• Update Time: 2025-05-20

3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-Dichloro-1-naphthyl)oxy]pyrrolidine hydrochloride
• 3-[(2,4-Dichloro-1-naphthyl)oxy]pyrrolidinehydrochloride
• 3-((2,4-Dichloronaphthalen-1-yl)oxy)pyrrolidine hydrochloride
• 3-[(2,4-dichloronaphthalen-1-yl)oxy]pyrrolidine hydrochloride
• 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride

• Inchi： 1S/C14H13Cl2NO.ClH/c15-12-7-13(16)14(18-9-5-6-17-8-9)11-4-2-1-3-10(11)12;/h1-4,7,9,17H,5-6,8H2;1H
• InChI Key： XYCVODGZDUIHDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2C=1OC1CNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride

3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride (CAS No. 1219972-38-9): A Comprehensive Overview

3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride (CAS No. 1219972-38-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the context of drug discovery and molecular biology.

The molecular structure of 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride includes a naphthyl group substituted with chlorine atoms, coupled with a pyrrolidine moiety. This combination imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. Its CAS number 1219972-38-9 is frequently searched in scientific databases, reflecting its relevance in current research trends.

One of the key areas where 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride is utilized is in the synthesis of bioactive molecules. Its ability to act as a building block for more complex structures has made it a staple in medicinal chemistry. Recent studies have explored its potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapies.

In addition to its pharmaceutical applications, 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride is also investigated for its role in material science. Researchers are examining its use in the development of advanced polymers and coatings, which are critical for industries such as electronics and automotive. The compound's stability and reactivity under various conditions make it a promising candidate for these applications.

The market for 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride is expanding, driven by the increasing demand for innovative chemical solutions. Suppliers and manufacturers are focusing on optimizing production processes to meet the needs of research institutions and industrial players. The compound's CAS No. 1219972-38-9 is often referenced in procurement databases, highlighting its commercial significance.

Safety and handling of 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride are paramount considerations for laboratory and industrial settings. Proper storage conditions, including temperature control and moisture prevention, are essential to maintain its integrity. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on its use.

Looking ahead, the future of 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride appears promising, with ongoing studies uncovering new potential applications. Its role in emerging fields such as green chemistry and sustainable manufacturing is particularly noteworthy. As the scientific community continues to explore its capabilities, this compound is expected to remain a focal point in chemical innovation.

For those seeking further information on 3-(2,4-Dichloro-1-naphthyl)oxypyrrolidinehydrochloride (CAS No. 1219972-38-9), numerous academic journals and patent databases provide in-depth insights. Staying updated with the latest research findings is crucial for leveraging its full potential in various scientific and industrial endeavors.